4-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno[3,4-d][1,3]thiazol-2-yl}amino)-N-(1-phenylethyl)benzamide

• IUPAC Name: 4-[(5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl)amino]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C20H21N3O3S2/c1-13(14-5-3-2-4-6-14)21-19(24)15-7-9-16(10-8-15)22-20-23-17-11-28(25,26)12-18(17)27-20/h2-10,13,17-18H,11-12H2,1H3,(H,21,24)(H,22,23)
• InChI Key: INOLKJOONOEYCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)NC3=NC4CS(=O)(=O)CC4S3
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol
• CAS No.: 1053159-34-4

Description

4-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno[3,4-d][1,3]thiazol-2-yl}amino)-N-(1-phenylethyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno[3,4-d][1,3]thiazol-2-yl}amino)-N-(1-phenylethyl)benzamide is 415.10243389 g/mol and the complexity rating of the compound is 705. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno[3,4-d][1,3]thiazol-2-yl}amino)-N-(1-phenylethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno[3,4-d][1,3]thiazol-2-yl}amino)-N-(1-phenylethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets. Research indicates that it may act as an allosteric modulator , influencing enzyme activity and cellular pathways. For instance, its structural analogs have shown interactions with key amino acids in enzyme binding pockets, which disrupt metabolic pathways essential for pathogen survival .

Antimicrobial Activity

Studies have demonstrated that the compound exhibits significant antimicrobial properties. It has been tested against various pathogens, including protozoan parasites responsible for diseases such as malaria and leishmaniasis. The compound's effectiveness was evaluated using the MTT assay to determine cytotoxicity against infected cells. Results indicated an EC50 (half-maximal effective concentration) below 10 μM for several tested strains .

Case Studies

• Leishmaniasis : In a study involving intracellular amastigotes of Leishmania panamensis, the compound showed promising antileishmanial activity. Infected human cells treated with the compound displayed reduced parasite viability compared to untreated controls. This suggests that the compound could be a candidate for further development in treating leishmaniasis .
• Malaria : Another study assessed the antiplasmodial activity of similar compounds derived from the thiazole scaffold. These compounds were effective in inhibiting Plasmodium falciparum growth in vitro, highlighting the potential of thiazole derivatives in malaria treatment .

Toxicity and Safety Profile

While the antimicrobial efficacy is notable, understanding the toxicity profile is crucial for therapeutic applications. Preliminary studies indicate that the compound may exhibit low toxicity in mammalian cells at therapeutic concentrations, but further investigations are needed to establish a comprehensive safety profile.

Research Findings Summary

Study	Pathogen	Activity Observed	EC50 Value
Leishmaniasis	Leishmania panamensis	Significant reduction in viability	< 10 μM
Malaria	Plasmodium falciparum	Inhibition of growth	< 10 μM